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Compound of Interest

Compound Name:
2-Iodophenyl

Trifluoromethanesulfonate

CAS No.: 129112-26-1

Cat. No.: B137863

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Iodophenyl triflate, also known as 2-iodophenyl trifluoromethanesulfonate, is a versatile

reagent in modern organic synthesis. Its unique structure, combining a reactive iodine atom

and an excellent triflate leaving group on an aromatic ring, makes it a valuable precursor for a

variety of chemical transformations. This technical guide provides a comprehensive overview of

the core properties, structure, synthesis, and key applications of 2-iodophenyl triflate, with a

focus on its role in cross-coupling reactions.

Core Properties and Structure
2-Iodophenyl triflate is a light orange to yellow to green clear liquid at room temperature[1][2].

Its fundamental properties are summarized in the table below.
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Property Value Reference

CAS Number 129112-26-1 [1][2]

Molecular Formula C₇H₄F₃IO₃S [1][2]

Molecular Weight 352.07 g/mol [1][2]

Appearance
Light orange to yellow to green

clear liquid
[1][2]

Density 1.94 g/mL [1][2]

Refractive Index (n20D) 1.51 [1][2]

Boiling Point Not available

Melting Point
Not available (liquid at room

temperature)

Solubility
Soluble in common organic

solvents

Structure:

The structure of 2-iodophenyl triflate features a phenyl ring substituted with an iodine atom at

the 2-position and a trifluoromethanesulfonate (triflate) group at the 1-position. The triflate

group is a highly effective leaving group, while the iodine atom provides a site for various cross-

coupling reactions.

Chemical Identifiers:

IUPAC Name: (2-iodophenyl) trifluoromethanesulfonate[1]

InChI: InChI=1S/C7H4F3IO3S/c8-7(9,10)15(12,13)14-6-4-2-1-3-5(6)11/h1-4H[1]

InChIKey: AXIDYNSWXPNBLG-UHFFFAOYSA-N[1]

SMILES: C1=CC=C(C(=C1)OS(=O)(=O)C(F)(F)F)I[1]

Spectroscopic Data
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Detailed spectroscopic analysis is crucial for the identification and characterization of 2-

iodophenyl triflate.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

While specific, high-resolution spectra with assigned peaks are not readily available in the

searched literature, typical chemical shifts for similar aromatic compounds can be inferred.

¹H NMR: The proton NMR spectrum is expected to show complex multiplets in the aromatic

region (approximately 7.0-8.0 ppm) corresponding to the four protons on the phenyl ring. The

exact chemical shifts and coupling constants would be influenced by the electron-

withdrawing effects of the iodo and triflate groups.

¹³C NMR: The carbon NMR spectrum would display six distinct signals for the aromatic

carbons and one for the trifluoromethyl carbon. The carbon attached to the triflate group

would be significantly downfield, while the carbon-iodine bond would also influence the

chemical shift of the ortho-carbon. The trifluoromethyl carbon typically appears as a quartet

due to coupling with the three fluorine atoms.

Infrared (IR) Spectroscopy:

The IR spectrum of 2-iodophenyl triflate would exhibit characteristic absorption bands for the

various functional groups present. Key expected absorptions include:

S=O stretching: Strong absorptions in the region of 1420-1330 cm⁻¹ and 1210-1150 cm⁻¹.

C-F stretching: Strong absorptions in the region of 1350-1120 cm⁻¹.

C-O stretching: Absorption in the region of 1100-1000 cm⁻¹.

Aromatic C-H stretching: Absorptions above 3000 cm⁻¹.

Aromatic C=C stretching: Absorptions in the 1600-1450 cm⁻¹ region.

Mass Spectrometry (MS):

A GC-MS spectrum of 2-iodophenyl triflate is available on PubChem[1]. The mass spectrum

would show the molecular ion peak (M⁺) at m/z 352. The fragmentation pattern would likely
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involve the loss of the triflate group (SO₃CF₃) and subsequent fragmentation of the iodophenyl

cation.

Experimental Protocols
Synthesis of 2-Iodophenyl Triflate:

2-Iodophenyl triflate is typically synthesized from 2-iodophenol and trifluoromethanesulfonic

anhydride (triflic anhydride) in the presence of a base.

General Protocol: To a solution of 2-iodophenol in a suitable aprotic solvent (e.g.,

dichloromethane or pyridine) under an inert atmosphere (e.g., nitrogen or argon), a base such

as triethylamine or pyridine is added. The mixture is cooled in an ice bath. Triflic anhydride is

then added dropwise while maintaining the low temperature. After the addition is complete, the

reaction is stirred for a specified time, allowing it to warm to room temperature. The reaction

mixture is then quenched with water and extracted with an organic solvent. The organic layer is

washed, dried, and the solvent is removed under reduced pressure to yield the crude product,

which can be further purified by distillation or chromatography.

Detailed Protocol for a Related Aryl Triflate Synthesis: A detailed procedure for the synthesis of

4-chlorophenyl trifluoromethanesulfonate provides a useful reference[3]:

A 250-mL, three-necked flask equipped with a thermocouple, nitrogen bubbler, and septum

is charged with 4-chlorophenol (13.2 g, 102.5 mmol) and methylene chloride (125 mL).

Pyridine (9.1 mL, 112.5 mmol) is added, and the solution is cooled to -10°C.

Triflic anhydride (18.7 mL, 111.3 mmol) is added dropwise, keeping the temperature below

-2°C.

The mixture is stirred for 1 hour at -10°C and then allowed to warm to room temperature.

Water (75 mL) is added, and the mixture is stirred for 15 minutes. The layers are separated,

and the organic layer is washed with 1 N HCl, water, and brine, then dried over sodium

sulfate.

The solvent is removed by rotary evaporation to yield the product.
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Applications in Cross-Coupling Reactions:

2-Iodophenyl triflate is a valuable substrate in various palladium-catalyzed cross-coupling

reactions, allowing for the formation of C-C bonds at either the iodine or the triflate position,

often with high selectivity.

Suzuki-Miyaura Coupling:

This reaction couples the aryl triflate with a boronic acid. The reactivity of aryl halides and

triflates generally follows the order: Ar-I > Ar-Br > Ar-OTf >> Ar-Cl[4]. This differential reactivity

can be exploited for selective couplings.

General Protocol for Suzuki-Miyaura Coupling: To a reaction vessel under an inert atmosphere,

the aryl triflate, a boronic acid (e.g., phenylboronic acid), a palladium catalyst (e.g., Pd(PPh₃)₄

or Pd(OAc)₂ with a phosphine ligand), and a base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄) are added.

A suitable solvent system (e.g., toluene, dioxane, or DMF, often with water) is used. The

mixture is heated to a specified temperature for a set time until the reaction is complete

(monitored by TLC or GC). After cooling, the reaction is worked up by partitioning between

water and an organic solvent. The organic layer is dried and concentrated, and the product is

purified by chromatography or recrystallization.

Sonogashira Coupling:

This reaction involves the coupling of the aryl triflate with a terminal alkyne.

General Protocol for Sonogashira Coupling: In a typical procedure, the aryl triflate, a terminal

alkyne (e.g., phenylacetylene), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂), a copper(I) co-catalyst

(e.g., CuI), and a base (e.g., triethylamine or diisopropylamine) are combined in a suitable

solvent (e.g., THF or DMF) under an inert atmosphere. The reaction is stirred at room

temperature or heated until completion. The workup involves quenching the reaction, extracting

the product, and purifying by chromatography.

Heck Reaction:

The Heck reaction couples the aryl triflate with an alkene.
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General Protocol for Heck Reaction: The aryl triflate, an alkene (e.g., styrene or an acrylate), a

palladium catalyst (e.g., Pd(OAc)₂), a phosphine ligand (if needed), and a base (e.g.,

triethylamine or K₂CO₃) are dissolved in a suitable solvent (e.g., DMF, acetonitrile, or toluene).

The mixture is heated under an inert atmosphere until the starting material is consumed. The

product is then isolated and purified after a standard workup procedure.

Mandatory Visualizations
Logical Workflow for the Synthesis of 2-Iodophenyl Triflate
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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